Cas no 91312-70-8 ((Cyclohexylmethyl)triphenylphosphonium iodide)

• Product Name: (Cyclohexylmethyl)triphenylphosphonium iodide
• CAS No: 91312-70-8
• MF: C₂₅H₂₈IP
• MW: 486.368060112
• MDL: MFCD09800436
• CID: 799576
• PubChem ID: 11569332
• Update Time: 2025-04-19

(Cyclohexylmethyl)triphenylphosphonium iodide Chemical and Physical Properties

Names and Identifiers

• (Cyclohexylmethyl)triphenylphosphonium iodide
• cyclohexylmethyl(triphenyl)phosphanium,iodide
• Cyclohexylmethyltriphenylphosphonium iodide
• Phosphonium, (cyclohexylmethyl)triphenyl-, iodide
• Phosphonium,(cyclohexylmethyl)triphenyl-, iodide (1:1)
• 91312-70-8
• Phosphonium,(cyclohexylmethyl)triphenyl-,iodide(1:1)
• A843799
• MFCD09800436
• Cyclohexylmethyl-triphenyl-phosphonium iodide
• (CYCLOHEXYLMETHYL)TRIPHENYLPHOSPHANIUM IODIDE
• cyclohexylmethyl(triphenyl)phosphanium;iodide
• (Cyclohexylmethyl)(triphenyl)phosphanium iodide
• DTXSID00468722
• (cyclohexylmethyl) triphenylphosphonium iodide
• (cyclohexylmethyl)triphenylphosphoniumiodide

• MDL： MFCD09800436
• Inchi： 1S/C25H28P.HI/c1-5-13-22(14-6-1)21-26(23-15-7-2-8-16-23,24-17-9-3-10-18-24)25-19-11-4-12-20-25;/h2-4,7-12,15-20,22H,1,5-6,13-14,21H2;1H/q+1;/p-1
• InChI Key： WTXJJRORCSDLEF-UHFFFAOYSA-M
• SMILES： [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1CCCCC1

Computed Properties

• Exact Mass: 486.09700
• Monoisotopic Mass: 486.09734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 2.56480